Cas no 2367-25-1 (Crotonic acid,4-fluoro-, methyl ester (8CI))

Crotonic acid, 4-fluoro-, methyl ester (8CI) is a fluorinated ester derivative of crotonic acid, characterized by its incorporation of a fluorine substituent at the 4-position. This modification enhances its reactivity and selectivity in organic synthesis, particularly in applications requiring fluorinated intermediates. The compound is valued for its utility in pharmaceutical and agrochemical research, where fluorinated compounds often exhibit improved metabolic stability and bioavailability. Its ester functionality further facilitates derivatization, making it a versatile building block for fine chemical synthesis. The product is typically handled under controlled conditions due to its reactive nature, ensuring optimal performance in specialized synthetic pathways.

Crotonic acid,4-fluoro-, methyl ester (8CI) structure

2367-25-1 structure

Product Name:Crotonic acid,4-fluoro-, methyl ester (8CI)

CAS No:2367-25-1

MF:C₅H₇FO₂

MW:118.106285333633

CID:256825

PubChem ID:6433333

Update Time:2025-05-28

Crotonic acid,4-fluoro-, methyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

- Crotonic acid,4-fluoro-, methyl ester (8CI)
- methyl (E)-4-fluorobut-2-enoate
- 2-butenoic acid, 4-fluoro-, methyl ester, (2E)-
- Methyl (2E)-4-fluorobut-2-enoate
- Methyl gamma-fluorocrotonate
- CHEMBL3273388
- Crotonic acid, gamma-fluoro-, methyl ester
- EN300-6745279
- AKOS040805016
- TL 1183
- CROTONIC ACID, 4-FLUORO-, METHYL ESTER
- 2367-25-1
- Inchi： 1S/C5H7FO2/c1-8-5(7)3-2-4-6/h2-3H,4H2,1H3/b3-2+
- InChI Key： URXNTGHLANVRSX-NSCUHMNNSA-N
- SMILES： FC/C=C/C(=O)OC

Computed Properties

Exact Mass: 118.04301
Monoisotopic Mass: 118.043008
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 98.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 0.7

Experimental Properties

Density: 1.1135 (estimate)
Boiling Point: 135.6°C at 760 mmHg
Flash Point: 35.7°C
Refractive Index: 1.394
PSA: 26.3

Crotonic acid,4-fluoro-, methyl ester (8CI) Pricemore >>

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